Cas no 2679927-28-5 ((3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679927-28-5
• MF: C₁₁H₉ClF₃NO₃
• MW: 295.6422727108
• CID: 5630447
• PubChem ID: 165933647
• Update Time: 2025-11-01

(3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679927-28-5
• (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28289367

• Inchi： 1S/C11H9ClF3NO3/c12-7-3-1-2-6(4-7)8(5-9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)/t8-/m0/s1
• InChI Key： SGMPCZMALWCPHX-QMMMGPOBSA-N
• SMILES： ClC1=CC=CC(=C1)[C@H](CC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 295.0223053g/mol
• Monoisotopic Mass: 295.0223053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679927-28-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679927-28-5), has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for further exploration in medicinal chemistry.

The molecular structure of (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid consists of a chiral center at the third carbon atom, which contributes to its stereospecificity. This stereochemistry is crucial for the compound's interaction with biological targets, as it can influence both potency and selectivity. The presence of a 3-chlorophenyl group and a 2,2,2-trifluoroacetamido moiety further enhances its pharmacological profile by introducing lipophilicity and metabolic stability.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The 2,2,2-trifluoroacetamido group in this compound not only contributes to its stability but also improves its solubility in biological systems. These properties make it an attractive candidate for further investigation in drug design.

Current research in the field of medicinal chemistry has highlighted the importance of chiral molecules in drug development. The stereochemistry of (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid aligns with this trend, as it offers a unique opportunity to explore the impact of molecular handedness on biological activity. Studies have shown that chiral drugs can exhibit different pharmacological effects depending on their enantiomeric form, making them valuable tools for targeted therapy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve the desired stereoselectivity, particularly during the introduction of the chiral center. These methods include asymmetric catalysis and enantioselective crystallization, which are critical for producing enantiomerically pure compounds.

Beyond its structural significance, (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid has shown potential in preclinical studies as a precursor for more complex drug molecules. Its ability to serve as a building block for larger scaffolds makes it valuable for medicinal chemists seeking to develop novel therapeutics. Additionally, its fluorinated nature suggests applications in areas where metabolic stability is paramount.

The pharmaceutical industry continues to invest in research aimed at uncovering new therapeutic targets and developing innovative drug candidates. Compounds like (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid represent promising leads that could lead to breakthroughs in treating various diseases. The combination of stereochemical precision and functional group diversity positions this molecule as a key player in future drug discovery efforts.

In conclusion, the study of (3S)-3-(3-chlorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679927-28-5) highlights the importance of structural features such as chirality and fluorination in pharmaceutical development. Its unique properties make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound will continue to serve as a foundation for exploring new frontiers in medicinal chemistry.